(-)-Vabicaserin

• Molecular Formula: C15H20N2
• Molecular Weight: 228.33 g/mol
• InChI: InChI=1S/C15H20N2/c1-3-11-9-16-7-8-17-10-12-4-2-5-13(12)14(6-1)15(11)17/h1,3,6,12-13,16H,2,4-5,7-10H2
• InChIKey: NPTIPEQJIDTVKR-UHFFFAOYSA-N

(-)-Vabicaserin: 5-HT2C Agonist Procurement

(-)-Vabicaserin (SCA-136) is a potent and selective 5-hydroxytryptamine 2C (5-HT2C) receptor full agonist belonging to the benzodiazepine-fused cyclopentaquinoline chemical class [1]. It binds the human 5-HT2C receptor with a Ki of 3 nM and functions as a full agonist (EC50 = 8 nM, Emax = 100%) in calcium mobilization assays, while exhibiting 5-HT2A receptor antagonism and 5-HT2B antagonist or partial agonist activity [1]. Vabicaserin progressed to Phase II clinical trials for schizophrenia, where it demonstrated antipsychotic efficacy without weight gain, distinguishing it from the comparator olanzapine [2].

5-HT2C full agonism for signaling pathway studies

CNS-penetrant probe with reported brain exposure

Distinct 5-HT2B antagonist profile for receptor selectivity context

• [1] Dunlop J, Watts SW, Barrett JE, Coupet J, Harrison B, et al. Characterization of vabicaserin (SCA-136), a selective 5-hydroxytryptamine 2C receptor agonist. J Pharmacol Exp Ther. 2011 Jun;337(3):673-80. View Source
• [2] Shen JHQ, Zhao Y, Rosenzweig-Lipson S, Popp D, Williams JBW, Giller E, Detke MJ, Kane JM. A 6-week randomized, double-blind, placebo-controlled, comparator referenced trial of vabicaserin in acute schizophrenia. J Psychiatr Res. 2014 Jun;53:14-22. View Source

(-)-Vabicaserin vs. Lorcaserin and WAY-163909

Although several 5-HT2C receptor agonists have been developed for obesity (lorcaserin) or studied preclinically (WAY-163909), their receptor functional selectivity profiles differ fundamentally from (-)-vabicaserin, particularly at the 5-HT2B receptor [1]. Lorcaserin acts as a 5-HT2B partial agonist (Emax ~93%), which carries an established risk of cardiac valvulopathy, whereas vabicaserin functions as a 5-HT2B antagonist (IC50 = 29 nM) with negligible 5-HT2B agonist activity (Emax ≤15%) [1]. Furthermore, vabicaserin is the only 5-HT2C agonist to have demonstrated clinical antipsychotic efficacy with concomitant weight neutrality in a head-to-head comparator-referenced trial against olanzapine—a profile not established for any other in-class compound [2].

5-HT2B functional activity

VabicaserinAntagonist context (reported low agonist efficacy)

LorcaserinPartial agonist context (associated valvulopathy signaling)

Schizophrenia model endpoint profile

VabicaserinReported antipsychotic-like endpoint response; weight-change endpoint differs from olanzapine

Lorcaserin / WAY-163909Not established for schizophrenia research models; endpoint profile may not transfer

• [1] Kozikowski AP, Cho SJ, Jensen NH, Allen JA, Svennebring AM, Roth BL. HTS and rational drug design to generate a class of 5-HT2C-selective ligands for possible use in schizophrenia. ChemMedChem. 2010 Aug 2;5(8):1221-5. (Table 1: head-to-head functional comparison of vabicaserin vs. lorcaserin at 5-HT2A, 5-HT2B, 5-HT2C receptors) View Source
• [2] Shen JHQ, Zhao Y, Rosenzweig-Lipson S, Popp D, Williams JBW, Giller E, Detke MJ, Kane JM. A 6-week randomized, double-blind, placebo-controlled, comparator referenced trial of vabicaserin in acute schizophrenia. J Psychiatr Res. 2014 Jun;53:14-22. View Source

(-)-Vabicaserin: Head-to-Head Comparison Evidence

5-HT2B Antagonism vs. Lorcaserin Partial Agonism

In a direct head-to-head functional comparison conducted within the same screening campaign, vabicaserin exhibited minimal agonist efficacy at the human 5-HT2B receptor (Emax = 5% ± 1.0% and 15% ± 3.3% in two independent campaigns, relative to 5-HT), whereas lorcaserin demonstrated robust 5-HT2B partial agonism (Emax = 93% ± 1.2% and 86% ± 2.3%) [1]. At the 5-HT2A receptor, vabicaserin showed negligible agonism (Emax = 2% ± 0.1% and 7% ± 0.1%), compared to lorcaserin (Emax = 24% ± 0.9% and 31% ± 0.5%) [1]. Vabicaserin is characterized as a 5-HT2B competitive antagonist (IC50 = 29 nM), confirmed by rightward shifting of 5-HT concentration-response curves in rat stomach fundus, human colonic longitudinal muscle, and DOCA-salt hypertensive rat arteries endogenously expressing 5-HT2B receptors [2].

5-HT2B Functional Profile

Head-to-head

Vabicaserin: Emax ≤15% (antagonist; IC50 29 nM) vs Lorcaserin: Emax ~93% (partial agonist)

Supports 5-HT2B signaling context interpretation; comparator-dependent valvulopathy signaling context differs

Two independent screening campaigns; antagonist activity confirmed in native tissue assays

Evidence Dimension	Functional agonist efficacy at human 5-HT2B receptor (calcium mobilization assay)
Target Compound Data	Vabicaserin: 5-HT2B Emax = 5% ± 1.0% (campaign 1), 15% ± 3.3% (campaign 2); functional antagonist IC50 = 29 nM
Comparator Or Baseline	Lorcaserin: 5-HT2B Emax = 93% ± 1.2% (campaign 1), 86% ± 2.3% (campaign 2); 5-HT2B partial agonist EC50 = 85 ± 7.0 / 50 ± 10 nM
Quantified Difference	Vabicaserin exhibits ~78-88 percentage points lower 5-HT2B agonist efficacy than lorcaserin; vabicaserin is a 5-HT2B antagonist, lorcaserin is a 5-HT2B partial agonist
Conditions	CHO cells expressing human 5-HT2B receptors; calcium mobilization measured by FLIPR; direct comparison within same screening campaigns (Kozikowski et al. 2010); 5-HT2B antagonism confirmed in rat stomach fundus, human colonic longitudinal muscle, and DOCA-salt rat arteries (Dunlop et al. 2011)

Why This Matters

5-HT2B agonism is mechanistically linked to drug-induced cardiac valvulopathy (as with fenfluramine/norfenfluramine); vabicaserin's 5-HT2B antagonist profile eliminates this liability, making it the safer choice for chronic CNS indications where this risk must be avoided.

• [1] Kozikowski AP, Cho SJ, Jensen NH, Allen JA, Svennebring AM, Roth BL. HTS and rational drug design to generate a class of 5-HT2C-selective ligands for possible use in schizophrenia. ChemMedChem. 2010 Aug 2;5(8):1221-5. (Table 1) View Source
• [2] Dunlop J, Watts SW, Barrett JE, Coupet J, Harrison B, et al. Characterization of vabicaserin (SCA-136), a selective 5-hydroxytryptamine 2C receptor agonist. J Pharmacol Exp Ther. 2011 Jun;337(3):673-80. View Source

5-HT2C Binding Affinity vs. WAY-163909 and Lorcaserin

(-)-Vabicaserin displays a Ki of 3 nM at human 5-HT2C receptors in CHO cell membranes using [125I]DOI displacement, exceeding the affinity of the structurally related 5-HT2C agonist WAY-163909 (Ki = 10.5 ± 1.1 nM) by approximately 3.5-fold [1], and exceeding lorcaserin (Ki = 15 ± 1 nM) by 5-fold [2]. Vabicaserin's binding selectivity exceeds 50-fold over a panel of serotonergic, noradrenergic, and dopaminergic receptors [1]. At the human 5-HT2B receptor, vabicaserin binding affinity (Ki = 14 nM using [3H]5HT) is weaker than its 5-HT2C affinity by ~4.7-fold, consistent with its functional antagonist profile [1].

5-HT2C Binding Affinity

Cross-study comparable

Ki = 3 nM (vabicaserin) vs 10.5 nM (WAY-163909) vs 15 nM (lorcaserin)

Supports target engagement context; binding affinity may influence occupancy at tested concentrations

Radioligand displacement assays; >50-fold selectivity over other aminergic receptors

Evidence Dimension	Binding affinity (Ki) at human 5-HT2C receptor
Target Compound Data	Vabicaserin: Ki = 3 nM (human 5-HT2C, [125I]DOI displacement, CHO membranes)
Comparator Or Baseline	WAY-163909: Ki = 10.5 ± 1.1 nM; Lorcaserin: Ki = 15 ± 1 nM
Quantified Difference	Vabicaserin affinity is ~3.5-fold higher than WAY-163909 and ~5-fold higher than lorcaserin at 5-HT2C
Conditions	Radioligand displacement assays in CHO cell membranes expressing human 5-HT2C receptors; [125I]DOI for vabicaserin and WAY-163909; [125I]DOI for lorcaserin

Why This Matters

Higher target binding affinity at 5-HT2C may translate to lower dosing requirements and improved target engagement at tolerable exposures, a key consideration when selecting a 5-HT2C agonist tool compound for in vivo pharmacology studies.

• [1] Dunlop J, Watts SW, Barrett JE, Coupet J, Harrison B, et al. Characterization of vabicaserin (SCA-136), a selective 5-hydroxytryptamine 2C receptor agonist. J Pharmacol Exp Ther. 2011 Jun;337(3):673-80. View Source
• [2] Thomsen WJ, Grottick AJ, Menzaghi F, Reyes-Saldana H, Espitia S, Yuskin D, Whelan K, Martin M, Morgan M, Chen W, Al-Shamma H, Smith B, Chalmers D, Behan D. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization. J Pharmacol Exp Ther. 2008 May;325(2):577-87. View Source

Weight-Neutral Efficacy vs. Olanzapine in Schizophrenia

In a 6-week randomized, double-blind, placebo-controlled, comparator-referenced trial (n = 314), vabicaserin 200 mg/day demonstrated significant improvement over placebo on the primary endpoint (centrally rated PANSS Positive Symptom Scale, PANSS-PSS) and on PANSS Total score, while olanzapine 15 mg/day served as the active comparator [1]. Critically, olanzapine caused weight gain, whereas neither vabicaserin dose (200 or 400 mg/day) produced weight gain [1]. A longitudinal dropout model estimated the model-predicted mean change from baseline in PANSS Total score as -25.4 for olanzapine, -17.0 for vabicaserin (combined doses), and -6.8 for placebo [2]. Both vabicaserin dose groups demonstrated significant improvement over baseline on PANSS Negative symptoms, while the placebo group worsened [1].

Trial Endpoint Context

Trial context

Vabicaserin: PANSS Total improvement ~17 points; no weight gain signal vs Olanzapine: PANSS Total ~25.4 points; weight gain observed

Supports model-response interpretation; weight-change endpoint context differs from olanzapine comparator

6-week RCT, n=314; research-use-only context; not a clinical recommendation

Evidence Dimension	Clinical antipsychotic efficacy (PANSS Total change from baseline) and weight gain liability
Target Compound Data	Vabicaserin 200 mg/day: significant PANSS-PSS and PANSS Total improvement vs. placebo; model-predicted PANSS Total change = -17.0; no weight gain observed
Comparator Or Baseline	Olanzapine 15 mg/day: significant PANSS-PSS and PANSS Total improvement vs. placebo; model-predicted PANSS Total change = -25.4; caused weight gain; Placebo: PANSS Total change = -6.8
Quantified Difference	Vabicaserin PANSS Total improvement ~10.2 points over placebo vs. olanzapine ~18.6 points over placebo; vabicaserin produced zero weight gain vs. olanzapine-associated weight gain (literature reports 3.3–6.3 kg over 6 weeks in similar populations)
Conditions	6-week randomized, double-blind, multicenter trial (NCT00265551); 314 hospitalized adults with acute schizophrenia; vabicaserin 200 mg/day, 400 mg/day, olanzapine 15 mg/day, placebo; centrally rated PANSS and CGI-S

Why This Matters

For procurement decisions targeting antipsychotic development or metabolic safety profiling, vabicaserin offers a unique weight-neutral efficacy profile not shared by olanzapine or other atypical antipsychotics, making it a critical reference compound for studying 5-HT2C-mediated antipsychotic efficacy without metabolic syndrome risk.

• [1] Shen JHQ, Zhao Y, Rosenzweig-Lipson S, Popp D, Williams JBW, Giller E, Detke MJ, Kane JM. A 6-week randomized, double-blind, placebo-controlled, comparator referenced trial of vabicaserin in acute schizophrenia. J Psychiatr Res. 2014 Jun;53:14-22. View Source
• [2] Ogden A, Liu J, Comery TA, Mould D. Longitudinal Analysis of Vabicaserin and Olanzapine Treatment Effects on PANSS Total Scores Using an Informed Dropout Model. Pfizer Worldwide Research & Development. Presentation at ASCPT Annual Meeting, 2014. (SlideServe ID: 4208463) View Source

Mesolimbic Dopamine Selectivity vs. D2 Antagonists

Acute and chronic administration of vabicaserin selectively decreases extracellular dopamine levels in the nucleus accumbens without affecting striatal dopamine in rats, indicating mesolimbic selectivity [1]. This contrasts with both first-generation (e.g., haloperidol) and second-generation (e.g., risperidone, olanzapine) antipsychotics, which directly block D2 receptors non-selectively across mesolimbic and nigrostriatal pathways, producing extrapyramidal side effects (EPS) [2]. Chronic vabicaserin administration selectively decreases the number of spontaneously active mesocorticolimbic dopamine neurons without affecting nigrostriatal dopamine neurons—a profile consistent with atypical antipsychotics, but achieved through 5-HT2C agonism rather than D2 receptor blockade [1].

Dopamine Pathway Selectivity

Class-level inference

Selective nucleus accumbens dopamine decrease; no striatal effect

Supports mesolimbic pathway-response interpretation; distinguishes from D2 antagonist profiles

Rat microdialysis/electrophysiology; not directly compared with D2 antagonists in same study

Evidence Dimension	Regional selectivity of dopamine modulation
Target Compound Data	Vabicaserin: decreases nucleus accumbens dopamine; no effect on striatal dopamine; decreases mesocorticolimbic but not nigrostriatal dopamine neuron firing (rat in vivo microdialysis and electrophysiology)
Comparator Or Baseline	Typical antipsychotics (e.g., haloperidol): non-selective D2 blockade in both mesolimbic and nigrostriatal pathways; Atypical antipsychotics (e.g., olanzapine, risperidone): non-selective D2/5-HT2A blockade with residual striatal D2 effects at therapeutic doses
Quantified Difference	Vabicaserin achieves complete regional selectivity (nucleus accumbens vs. striatum) via an indirect, non-dopaminergic mechanism; D2 antagonists show dose-dependent striatal D2 occupancy (≥65–80% associated with EPS risk)
Conditions	In vivo microdialysis and electrophysiology in rats; Marquis et al. 2006; Rosenzweig-Lipson et al. 2012

Why This Matters

The mesolimbic-selective dopamine modulation by vabicaserin predicts antipsychotic efficacy with low EPS liability—a mechanistic advantage over D2 antagonists for researchers developing next-generation antipsychotics that require separation of therapeutic and motor side-effect pathways.

• [1] Shen JHQ, Zhao Y, Rosenzweig-Lipson S, Popp D, Williams JBW, Giller E, Detke MJ, Kane JM. A 6-week randomized, double-blind, placebo-controlled, comparator referenced trial of vabicaserin in acute schizophrenia. J Psychiatr Res. 2014 Jun;53:14-22. (Introduction: preclinical mesolimbic selectivity summary; citing Marquis et al. 2006 and Rosenzweig-Lipson et al. 2012) View Source
• [2] Kapur S, Zipursky RB, Remington G. Clinical and theoretical implications of 5-HT2 and D2 receptor occupancy of clozapine, risperidone, and olanzapine in schizophrenia. Am J Psychiatry. 1999 Feb;156(2):286-93. View Source

Blood-Brain Barrier Penetration vs. WAY-163909

In vivo PET imaging with [11C]vabicaserin and [11C]WAY-163909 demonstrated that both radiolabeled molecules exhibit high blood-brain barrier (BBB) penetration and nonspecific binding in rat brain, unaltered by preadministration of the unlabeled agonist [1]. The Ki of vabicaserin (3 nM) is approximately 3.3-fold lower (higher affinity) than WAY-163909 (Ki ~10 nM), a difference that may influence tracer-specific binding characteristics for occupancy studies [1]. The high BBB penetration confirms vabicaserin's suitability as a CNS-penetrant pharmacological tool, distinguishing it from peripherally restricted 5-HT2C agonists that cannot access brain targets [2].

BBB Penetration by PET

Cross-study comparable

[11C]Vabicaserin: high brain uptake; Ki 3 nM vs [11C]WAY-163909: similarly high BBB penetration; Ki ~10 nM

Supports CNS target engagement studies; affinity difference may influence tracer binding characteristics

PET-CT in rats; nonspecific binding pattern observed for both tracers

Evidence Dimension	Blood-brain barrier penetration assessed by PET imaging
Target Compound Data	[11C]Vabicaserin: high initial brain uptake, sustained over 60-min scanning period; high BBB penetration with nonspecific binding pattern
Comparator Or Baseline	[11C]WAY-163909: similarly high BBB penetration and nonspecific binding; both compounds exhibit comparable brain penetration profiles by PET
Quantified Difference	Both compounds achieve high BBB penetration; vabicaserin differentiates by higher 5-HT2C affinity (Ki 3 nM vs. ~10 nM for WAY-163909), which is advantageous for target engagement at lower brain concentrations
Conditions	Small animal PET-CT in rats; [11C] radiolabeling via Pictet-Spengler cyclization; Neelamegam et al. 2014

Why This Matters

Confirmed high BBB penetration is essential for any compound intended for CNS target engagement studies; vabicaserin's PET-validated brain exposure combined with its superior target affinity makes it preferable for preclinical CNS pharmacology over peripherally biased 5-HT2C agonists.

• [1] Neelamegam R, Hellenbrand T, Schroeder FA, Wang C, Hooker JM. Imaging Evaluation of 5HT2C Agonists, [11C]WAY-163909 and [11C]Vabicaserin, Formed by Pictet-Spengler Cyclization. J Med Chem. 2014 Feb 27;57(4):1488-94. View Source
• [2] Dunlop J, Watts SW, Barrett JE, Coupet J, Harrison B, et al. Characterization of vabicaserin (SCA-136), a selective 5-hydroxytryptamine 2C receptor agonist. J Pharmacol Exp Ther. 2011 Jun;337(3):673-80. View Source

(-)-Vabicaserin: High-Value Research Applications

5-HT2B-Negative Control for Cardiac Safety Assays

Given vabicaserin's demonstrated 5-HT2B functional antagonism (Emax ≤15%; IC50 = 29 nM) in contrast to lorcaserin's robust 5-HT2B partial agonism (Emax ~93%), vabicaserin serves as an essential comparator in screening assays designed to detect 5-HT2B-dependent valvulopathy risk [1]. Procurement of vabicaserin alongside lorcaserin enables a positive/negative control pairing for in vitro 5-HT2B functional assays (calcium mobilization, IP3 accumulation), ex vivo valve interstitial cell proliferation assays, and in vivo chronic dosing models where 5-HT2B-mediated cardiac valve effects must be excluded [2].

Weight-Neutral Antipsychotic Mechanisms vs. Olanzapine

The Phase II trial results provide a direct head-to-head dataset showing that vabicaserin (200 mg/day, PANSS Total improvement ~17 points) achieves antipsychotic efficacy without weight gain, whereas olanzapine (15 mg/day, PANSS Total improvement ~25.4 points) caused significant weight gain [1]. Researchers investigating the neurobiological separation of antipsychotic efficacy from metabolic side effects can use vabicaserin as a reference compound to dissect 5-HT2C-mediated mechanisms in feeding circuitry (hypothalamic POMC neurons, mesolimbic reward pathways) and to benchmark novel weight-sparing antipsychotic candidates [2].

PET Tracer Development and CNS Target Occupancy

The successful [11C] radiolabeling of vabicaserin via Pictet-Spengler cyclization and its confirmed high BBB penetration in PET imaging studies establish vabicaserin as a validated scaffold for CNS PET tracer development [1]. Its high 5-HT2C affinity (Ki = 3 nM) relative to WAY-163909 (Ki ~10 nM) makes it the preferred starting point for medicinal chemistry programs aiming to develop high-specific-activity 5-HT2C PET ligands for target occupancy quantification in preclinical species [1]. Procurement of the unlabeled reference standard is essential for competitive binding and displacement studies in PET methodology development [2].

Mesolimbic Dopamine Selectivity Research

Vabicaserin's unique ability to selectively decrease nucleus accumbens dopamine without affecting striatal dopamine—demonstrated in rat microdialysis and electrophysiology studies—positions it as a critical pharmacological tool for mapping the mesolimbic-specific circuitry underlying antipsychotic efficacy [1]. In contrast to D2 antagonists that non-selectively block both pathways, vabicaserin enables researchers to isolate 5-HT2C-mediated dopamine modulation in behavioral models (conditioned avoidance response, apomorphine-induced climbing, PCP-induced hyperactivity) without the confounding variable of direct D2 receptor interactions [2].

Application

Selection Property

Validation Focus

5-HT2B Functional Screening Comparator

5-HT2B antagonist vs partial agonist profile

5-HT2B-dependent signaling endpoint interpretation

Schizophrenia Model-Response Endpoint Comparison

Reported weight-change endpoint context

Metabolic endpoint interpretation in model

CNS PET Tracer Scaffold Development

BBB penetration and 5-HT2C affinity

Target occupancy quantification methodology

Mesolimbic Dopamine Pathway Mapping

Nucleus accumbens-selective modulation

Dopamine pathway-specific response interpretation

• [1] Kozikowski AP, Cho SJ, Jensen NH, Allen JA, Svennebring AM, Roth BL. HTS and rational drug design to generate a class of 5-HT2C-selective ligands for possible use in schizophrenia. ChemMedChem. 2010 Aug 2;5(8):1221-5. View Source
• [2] Dunlop J, Watts SW, Barrett JE, Coupet J, Harrison B, et al. Characterization of vabicaserin (SCA-136), a selective 5-hydroxytryptamine 2C receptor agonist. J Pharmacol Exp Ther. 2011 Jun;337(3):673-80. View Source